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Compound of Interest

Compound Name: T-98475

Cat. No.: B1682580

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of T-98475, a potent, orally active, non-peptide luteinizing hormone-releasing hormone
(LHRH) receptor antagonist. Adherence to these guidelines is essential for ensuring laboratory
safety and environmental compliance.

Chemical and Physical Properties of T-98475

T-98475 is a research-grade chemical compound and should be handled with appropriate care.
[1][2] Below is a summary of its key quantitative data:
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Property Value
Synonyms Compound 26d
Molecular Formula C37H37F2N304S
Molecular Weight 657.77 g/mol
CAS Number 199119-18-1
Purity >98% (HPLC)
ICso (human GnRH receptor) 0.2nM

ICs0 (monkey GnRH receptor) 4.0 nM

ICso (rat GnRH receptor) 60 nM

ICso (in vitro LH release) 100 nM

Proper Disposal Procedures for T-98475

As a research chemical with potent biological activity, T-98475 must be disposed of as
hazardous chemical waste. The following step-by-step guide outlines the proper disposal
protocol.

Step 1: Waste Identification and Segregation

e Treat as Hazardous Waste: All unused T-98475, contaminated materials, and empty
containers should be treated as hazardous waste.

e Segregate Waste Streams: Do not mix T-98475 waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Keep
it separate from non-hazardous trash and sharps.

Step 2: Containerization

o Use Appropriate Containers: Collect T-98475 waste in a designated, leak-proof, and
chemically compatible container. The container must have a secure screw-on cap.
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o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name ("T-98475"), and a list of all contents. Do not use abbreviations.

o Keep Containers Closed: Waste containers must be kept closed at all times, except when
adding waste.

Step 3: Storage

e Accumulation Site: Store the waste container at or near the point of generation in a
designated satellite accumulation area.

e Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to prevent spills.

Step 4: Disposal Request and Pickup

o Contact EHS: When the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup. Do not dispose of
T-98475 down the drain or in regular trash.

» Follow Institutional Procedures: Adhere to your institution's specific procedures for waste
pickup requests. This may involve filling out an online form or a physical tag for the waste
container.

Step 5: Decontamination of Empty Containers and Glassware

e Triple Rinsing: Empty containers that held T-98475 should be triple-rinsed with a suitable
solvent.

o Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste.

o Disposal of Rinsed Containers: After triple rinsing, the defaced, empty container may be
disposed of in the regular trash, in accordance with institutional policies. Contaminated
labware and glassware should also be decontaminated or disposed of as hazardous waste.

Experimental Protocols
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Detailed experimental protocols for the use of T-98475 can be found in the following
publication:

e Imada, T,, et al. (2006). Design, synthesis, and structure-activity relationships of thieno[2,3-
b]pyridin-4-one derivatives as a novel class of potent, orally active, non-peptide luteinizing
hormone-releasing hormone receptor antagonists. Journal of Medicinal Chemistry, 49(13),
3809-3825.[2]

GnRH Receptor Signaling Pathway

T-98475 acts as an antagonist to the Gonadotropin-Releasing Hormone (GnRH) receptor, also
known as the LHRH receptor. This receptor is a G-protein coupled receptor (GPCR) that, upon
activation by GnRH, initiates a signaling cascade that leads to the synthesis and release of
luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[3][4][5][6]
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Caption: GnRH receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for T-98475].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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